2-(3-Acetylphenyl)-3-hydroxypyridine

• IUPAC Name: 1-[3-(3-hydroxypyridin-2-yl)phenyl]ethanone
• InChI: InChI=1S/C13H11NO2/c1-9(15)10-4-2-5-11(8-10)13-12(16)6-3-7-14-13/h2-8,16H,1H3
• InChI Key: DWCVCOPOKMHFPY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=C(C=CC=N2)O
• Molecular Formula: C13H11NO2
• DSSTOX Substance ID: DTXSID30682732
• Molecular Weight: 213.23 g/mol
• CAS No.: 1261972-26-2

Description

2-(3-Acetylphenyl)-3-hydroxypyridine is an organic compound that belongs to the class of heterocyclic aromatic compounds It features a pyridine ring substituted with a hydroxyl group at the third position and an acetylphenyl group at the second position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Acetylphenyl)-3-hydroxypyridine can be achieved through several synthetic routes. One common method involves the reaction of 3-acetylphenylboronic acid with 3-hydroxypyridine under Suzuki-Miyaura coupling conditions. This reaction typically requires a palladium catalyst, such as palladium(II) acetate, and a base, such as potassium carbonate, in a solvent like dimethylformamide. The reaction is carried out under an inert atmosphere, usually nitrogen, at elevated temperatures (around 100°C) for several hours .

Industrial Production Methods

Industrial production of 2-(3-Acetylphenyl)-3-hydroxypyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-(3-Acetylphenyl)-3-hydroxypyridine undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide or potassium permanganate.

Reduction: The acetyl group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo electrophilic substitution reactions, particularly at the pyridine ring, due to the electron-donating effect of the hydroxyl group.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Electrophiles such as halogens or nitro groups in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: 2-(3-Acetylphenyl)-3-pyridone.

Reduction: 2-(3-Hydroxyphenyl)-3-hydroxypyridine.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

2-(3-Acetylphenyl)-3-hydroxypyridine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in coordination chemistry and its interactions with metal ions.

Medicine: Explored for its potential pharmacological properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 2-(3-Acetylphenyl)-3-hydroxypyridine involves its interaction with specific molecular targets. In medicinal chemistry, it may act by binding to enzymes or receptors, thereby modulating their activity. The hydroxyl group can form hydrogen bonds with biological molecules, enhancing its binding affinity. Additionally, the acetylphenyl group can participate in hydrophobic interactions, further stabilizing the compound’s binding to its target .

Comparison with Similar Compounds

Similar Compounds

2-(3-Acetylphenyl)-3-methoxypyridine: Similar structure but with a methoxy group instead of a hydroxyl group.

2-(3-Acetylphenyl)-4-hydroxypyridine: Hydroxyl group at the fourth position instead of the third.

2-(4-Acetylphenyl)-3-hydroxypyridine: Acetylphenyl group at the fourth position instead of the third.

Uniqueness

2-(3-Acetylphenyl)-3-hydroxypyridine is unique due to the specific positioning of the hydroxyl and acetylphenyl groups, which can influence its reactivity and binding properties. The presence of the hydroxyl group at the third position enhances its potential for hydrogen bonding, making it a valuable compound for various applications in medicinal chemistry and materials science .